Cas no 1270377-65-5 (1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINE HCL)

• Product Name: 1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINE HCL
• CAS No: 1270377-65-5
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5694701
• PubChem ID: 82553301
• Update Time: 2025-10-19

1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINE HCL Chemical and Physical Properties

Names and Identifiers

• 1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINE HCL
• 1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINEHCL
• 1270377-65-5
• Benzenemethanamine, 4-(methylsulfonyl)-α-propyl-

• Inchi： 1S/C11H17NO2S/c1-3-4-11(12)9-5-7-10(8-6-9)15(2,13)14/h5-8,11H,3-4,12H2,1-2H3
• InChI Key： FRLIGJXIIBOYRD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(CCC)N)(=O)=O

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 386.4±34.0 °C(Predicted)
• pka: 8.65±0.10(Predicted)

Additional information on 1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINE HCL

Professional Introduction to Compound with CAS No. 1270377-65-5 and Product Name: 1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINE HCL

The compound with the CAS number 1270377-65-5 and the product name 1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINE HCL represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a methylsulfonyl group in the phenyl ring and the amine functionality at the butan-1-position contributes to its distinctive chemical behavior, making it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been a growing interest in the development of novel molecules that can modulate biological pathways associated with various diseases. The structural motif of 1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINE HCL aligns well with this trend, as it combines elements known to interact with biological targets effectively. The methylsulfonyl group is particularly noteworthy, as it is frequently observed in bioactive molecules due to its ability to enhance binding affinity and metabolic stability. This feature, coupled with the amine moiety, suggests that the compound may exhibit interesting pharmacological properties.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research in medicinal chemistry emphasizes the importance of designing molecules with high selectivity and low toxicity. The structural features of 1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINE HCL make it a suitable candidate for further investigation in this regard. Studies have shown that compounds containing the methylsulfonyl group often exhibit robust biological activity, which could be leveraged to develop new therapeutic agents.

Recent advancements in computational chemistry have also highlighted the importance of molecular modeling in predicting the behavior of novel compounds. The use of 1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINE HCL as a scaffold for virtual screening has identified several promising derivatives with enhanced pharmacokinetic profiles. These findings underscore the compound's potential as a starting point for developing next-generation drugs.

The synthesis of 1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINE HCL presents an intriguing challenge for organic chemists. The introduction of both the methylsulfonyl and amine functionalities requires careful optimization to ensure high yield and purity. Recent methodologies have demonstrated that multi-step synthetic routes can be streamlined using advanced catalytic systems, thereby improving efficiency and reducing environmental impact.

In conclusion, the compound with CAS number 1270377-65-5 and the product name 1-(4-(METHYLSULFONYL)PHENYL)BUTAN-1-AMINE HCL represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore its potential in treating various diseases.